Cas no 1443355-49-4 (Cyclopropanemethanol, 1-(4-ethoxyphenyl)-α-methyl-)

• Product Name: Cyclopropanemethanol, 1-(4-ethoxyphenyl)-α-methyl-
• CAS No: 1443355-49-4
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 6377591
• Update Time: 2025-06-25

Cyclopropanemethanol, 1-(4-ethoxyphenyl)-α-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, 1-(4-ethoxyphenyl)-α-methyl-
• 1-Cyclopropyl-1-(4-ethoxyphenyl)ethan-1-ol

• Inchi： 1S/C13H18O2/c1-3-15-12-6-4-11(5-7-12)13(8-9-13)10(2)14/h4-7,10,14H,3,8-9H2,1-2H3
• InChI Key： WQVRCFYUHSCWKW-UHFFFAOYSA-N
• SMILES： C(C1(C2C=CC(OCC)=CC=2)CC1)(O)C

Experimental Properties

• Density: 1.088±0.06 g/cm3(Predicted)
• Boiling Point: 315.5±25.0 °C(Predicted)
• pka: 15.17±0.20(Predicted)

Additional information on Cyclopropanemethanol, 1-(4-ethoxyphenyl)-α-methyl-

Cyclopropanemethanol, 1-(4-ethoxyphenyl)-α-methyl- and Its Significance in Modern Chemical Research

Cyclopropanemethanol, 1-(4-ethoxyphenyl)-α-methyl- (CAS No. 1443355-49-4) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, combines a cyclopropane ring with an ethoxyphenyl and α-methyl substituent, making it a versatile intermediate in the synthesis of various bioactive molecules. The molecular structure of this compound not only contributes to its reactivity but also opens up numerous possibilities for its application in drug development and material science.

The cyclopropane moiety in Cyclopropanemethanol, 1-(4-ethoxyphenyl)-α-methyl- is particularly noteworthy due to its strained three-membered ring, which often enhances the reactivity of adjacent functional groups. This feature makes it a valuable building block for medicinal chemists seeking to develop novel compounds with improved pharmacological properties. The presence of the ethoxyphenyl group further adds to the complexity and potential utility of this molecule, as it can influence both the electronic and steric properties of the compound.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing cyclopropane rings. Studies have shown that cyclopropane derivatives can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The α-methyl group in Cyclopropanemethanol, 1-(4-ethoxyphenyl)-α-methyl- may also contribute to these properties by influencing the conformation and solubility of the molecule.

One of the most exciting applications of Cyclopropanemethanol, 1-(4-ethoxyphenyl)-α-methyl- is in the field of drug discovery. Researchers are increasingly leveraging computational methods and high-throughput screening to identify promising candidates for further development. The unique structural features of this compound make it an attractive scaffold for designing new drugs that target specific biological pathways. For instance, its ability to interact with enzymes and receptors may be exploited to develop treatments for neurological disorders or chronic diseases.

The synthesis of Cyclopropanemethanol, 1-(4-ethoxyphenyl)-α-methyl- presents both challenges and opportunities for synthetic chemists. The strained nature of the cyclopropane ring requires careful handling to ensure high yields and purity. However, advances in synthetic methodologies have made it possible to produce this compound in multi-step processes with increasing efficiency. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing complex molecules like this one.

The role of Cyclopropanemethanol, 1-(4-ethoxyphenyl)-α-methyl- extends beyond pharmaceutical applications. In material science, this compound has been investigated for its potential use in polymer chemistry and as a precursor for specialty materials. The cyclopropane ring can be incorporated into polymers to enhance their mechanical properties or to create materials with specific functionalities. Additionally, the ethoxyphenyl group can serve as a handle for further chemical modifications, allowing researchers to tailor the properties of the final material.

Recent studies have also explored the environmental impact of compounds like Cyclopropanemethanol, 1-(4-ethoxyphenyl)-α-methyl-. Understanding how these molecules interact with biological systems and ecosystems is crucial for developing sustainable chemical processes. Researchers are examining their degradation pathways and toxicity profiles to ensure that their use does not pose unnecessary risks. This holistic approach is essential for fostering responsible innovation in chemical research.

The future prospects for Cyclopropanemethanol, 1-(4-ethoxyphenyl)-α-methyl- are bright, with ongoing research uncovering new applications and refining synthetic strategies. As our understanding of molecular interactions grows, so does the potential for this compound to contribute to advancements in medicine and materials science. Collaborative efforts between chemists, biologists, and engineers will be key to realizing this potential fully.